4,4-difluoro-2-(furan-2-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,4-difluoro-2-(furan-2-yl)piperidine, also known as 4,4-difluorofuran-2-ylpiperidine, is a heterocyclic compound with a fused ring structure. It is a colorless solid that is soluble in polar organic solvents such as acetonitrile, dimethyl sulfoxide, and ethyl acetate. This compound is a versatile building block for organic synthesis and has been used in a variety of applications including drug discovery, materials science, and catalysis.
Mechanism of Action
The mechanism of action of 4,4-difluoro-2-(furan-2-yl)piperidine-2-(furan-2-yl)piperidine is not fully understood. However, it is believed to act as a ligand in enzyme-catalyzed reactions. In particular, it has been shown to bind to the active site of enzymes, such as kinases, and to modulate their activity. It has also been suggested that it may act as an inhibitor of enzyme-catalyzed reactions, although this has yet to be conclusively demonstrated.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound-2-(furan-2-yl)piperidine have not been extensively studied. However, it has been suggested that it may have anti-inflammatory and analgesic effects. In addition, it has been suggested that it may have an effect on the metabolism of fatty acids and cholesterol, although this has yet to be conclusively demonstrated.
Advantages and Limitations for Lab Experiments
The main advantage of using 4,4-difluoro-2-(furan-2-yl)piperidine-2-(furan-2-yl)piperidine in laboratory experiments is its versatility. It can be used as a building block for a variety of organic compounds, and can be used in a variety of reactions. In addition, it is relatively inexpensive and can be easily synthesized. The main limitation is that its mechanism of action is not fully understood, and further research is needed to understand how it works and how it can be used in drug discovery and materials science applications.
Future Directions
Future research on 4,4-difluoro-2-(furan-2-yl)piperidine-2-(furan-2-yl)piperidine should focus on understanding its mechanism of action and exploring its potential applications in drug discovery and materials science. Further research is also needed to understand its biochemical and physiological effects. In addition, further research is needed to develop efficient and cost-effective methods for synthesizing this compound-2-(furan-2-yl)piperidine and its derivatives. Finally, further research is needed to explore its potential as a building block for other organic compounds.
Synthesis Methods
4,4-difluoro-2-(furan-2-yl)piperidine-2-(furan-2-yl)piperidine can be synthesized by several methods, including the reaction of this compound-1-methyl-1-cyclopentene with piperidine, or the reaction of this compound-2-bromo-2-methyl-1-cyclopentene with piperidine. Other methods of synthesis have been developed, such as the reaction of this compound-2-methyl-1-cyclopentene with piperidine, or the reaction of this compound-2-chloro-2-methyl-1-cyclopentene with piperidine.
Scientific Research Applications
4,4-difluoro-2-(furan-2-yl)piperidine-2-(furan-2-yl)piperidine has been used in a variety of scientific applications, including drug discovery and materials science. It has been used as a building block for the synthesis of small molecules, such as inhibitors of kinases and other enzymes. It has also been used in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides. In materials science, this compound-2-(furan-2-yl)piperidine has been used as a building block for the synthesis of polymers and other materials.
Properties
IUPAC Name |
4,4-difluoro-2-(furan-2-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO/c10-9(11)3-4-12-7(6-9)8-2-1-5-13-8/h1-2,5,7,12H,3-4,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMCFNLONSCKHMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(CC1(F)F)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2NO |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.